Cas no 1781933-12-7 (3-Isoquinolinecarboxylic acid, 5-methyl-)

• Product Name: 3-Isoquinolinecarboxylic acid, 5-methyl-
• CAS No: 1781933-12-7
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 5253089
• Update Time: 2025-10-21

3-Isoquinolinecarboxylic acid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 5-methyl-

• Inchi： 1S/C11H9NO2/c1-7-3-2-4-8-6-12-10(11(13)14)5-9(7)8/h2-6H,1H3,(H,13,14)
• InChI Key： PSELJIATYWIMNS-UHFFFAOYSA-N
• SMILES： C1C2=C(C(C)=CC=C2)C=C(C(O)=O)N=1

Additional information on 3-Isoquinolinecarboxylic acid, 5-methyl-

3-Isoquinolinecarboxylic acid, 5-methyl- (CAS No. 1781933-12-7): A Comprehensive Overview in Modern Chemical Biology

3-Isoquinolinecarboxylic acid, 5-methyl-, identified by its CAS number 1781933-12-7, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic aromatic acid derivative has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and molecular medicine. The compound's molecular framework, featuring a fused isoquinoline ring system with a carboxylic acid substituent at the 3-position and a methyl group at the 5-position, imparts distinct chemical reactivity and biological relevance.

The isoquinoline scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. Its aromatic system facilitates interactions with biological targets, making it a versatile platform for designing molecules with therapeutic potential. Specifically, 3-Isoquinolinecarboxylic acid, 5-methyl- has been explored for its role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between 3-Isoquinolinecarboxylic acid, 5-methyl- and biological targets. Studies indicate that the compound's carboxylic acid moiety can engage in hydrogen bonding with polar residues in protein active sites, while the isoquinoline ring system provides hydrophobic interactions. This dual functionality makes it an attractive candidate for developing small-molecule inhibitors.

In the context of drug development, 3-Isoquinolinecarboxylic acid, 5-methyl- has been investigated as a precursor for more complex derivatives. Researchers have synthesized analogs of this compound to optimize its pharmacokinetic properties and target specificity. For instance, modifications at the 5-position, such as the introduction of halogens or other functional groups, have been shown to enhance binding affinity to certain enzymes. These modifications align with the growing trend of structure-activity relationship (SAR) studies aimed at improving drug efficacy.

The compound's potential extends beyond enzyme inhibition; it has also been explored for its antimicrobial properties. Preliminary studies suggest that derivatives of 3-Isoquinolinecarboxylic acid, 5-methyl- exhibit activity against resistant bacterial strains. This finding is particularly relevant in light of the global challenge posed by antibiotic resistance. The isoquinoline core's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it a promising area for further investigation.

The synthesis of 3-Isoquinolinecarboxylic acid, 5-methyl- involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the isoquinoline scaffold efficiently. These techniques not only improve yield but also allow for precise functionalization at desired positions on the ring system.

The role of computational tools in optimizing synthetic routes cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been utilized to predict reaction outcomes and identify optimal reaction conditions. Such high-throughput computational approaches accelerate the discovery process by reducing the need for extensive experimental trials.

Ethical considerations are paramount in pharmaceutical research involving compounds like 3-Isoquinolinecarboxylic acid, 5-methyl-. Ensuring that research is conducted responsibly and with minimal environmental impact is a priority. Green chemistry principles are being integrated into synthetic protocols to reduce waste and hazardous byproducts. This aligns with broader efforts to promote sustainable practices within the chemical industry.

The future prospects for 3-Isoquinolinecarboxylic acid, 5-methyl- are promising, with ongoing research focusing on expanding its therapeutic applications. Exploration into its potential as an anticancer agent is particularly noteworthy. Preclinical studies have demonstrated that certain derivatives can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in tumor growth. These findings underscore the importance of continued investigation into this class of compounds.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how researchers identify promising candidates like 3-Isoquinolinecarboxylic acid, 5-methyl motor. AI algorithms can analyze vast datasets to predict biological activity based on structural features alone. This capability has already led to the identification of novel derivatives with enhanced properties.

In conclusion, 3-Isoquinolinecarboxylic acid, 5-methyl motor, CAS No. 1781933-12-7, represents a compelling subject of study in chemical biology and pharmaceutical science. Its unique structural features and diverse biological activities make it a valuable asset in drug development efforts aimed at addressing various diseases. As research continues to uncover new applications and synthetic strategies for this compound, its significance within the field is likely to grow even further.